Cas no 612-41-9 (2-Nitrocinnamic Acid)

• Product Name: 2-Nitrocinnamic Acid
• CAS No: 612-41-9
• MF: C₉H₇NO₄
• MW: 193.156182527542
• MDL: MFCD00007189
• CID: 38876
• PubChem ID: 24897512
• Update Time: 2025-08-05

2-Nitrocinnamic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Nitrophenyl)acrylic acid
• 2-Nitrocinnamic acid
• RARECHEM BK HC T331
• TRANS-3-(2-NITROPHENYL)PROPENOIC ACID
• trans-2-nitrocinnamic acid
• (2E)-3-(2-Nitrophenyl)-2-propenoic acid
• 2-Propenoic acid, 3-(2-nitrophenyl)-
• 3-(2-nitrophenyl)-2-propenoicaci
• 3-(2-nitrophenyl)-2-propenoicacid
• o-Nitrocinnamic Acid
• O-NITROCINNAMIC ACID CRYSTALLINE
• 3-(2-Nitrophenyl)propenoic acid
• 2-Propenoic acid, 3-(nitrophenyl)-
• VD7QK30B69
• 3-(2-Nitrophenyl)-acrylic acid
• EINECS 210-309-4
• (E)-3-(2-Nitrophenyl)acrylic acid
• NCGC00246152-01
• BB 0257993
• SCHEMBL42323
• 1013-96-3
• N0356
• 612-41-9
• o-Nitrozimtsaure
• AKOS000120412
• MLS000775419
• AC-20109
• NSC-638145
• UNII-VD7QK30B69
• beta-2-nitro-trans-cinnamic acid
• NS00042015
• 3-(2-(Hydroxy(oxido)amino)phenyl)acrylic acid
• (2E)-3-(2-nitrophenyl)acrylic acid
• trans-3-(2-Nitrophenyl)acrylic acid
• A897174
• 2-NITROBENZENEPROPENOIC ACID
• 2-Propenoic acid, 3-(2-nitrophenyl)-, (2E)-
• F1727-0301
• CCRIS 1668
• CS-W015784
• CCRIS 2339
• SMR000368499
• 2-NitrocinnamicAcid
• BBQDLDVSEDAYAA-AATRIKPKSA-
• AMY5020
• (E)-3-(2-nitrophenyl)prop-2-enoic acid
• NSC14018
• trans-3-(2-nitrophenyl)prop-2-enoic acid
• NSC638145
• EN300-17134
• A833118
• NSC-14018
• AS-9704
• Z2942852653
• MFCD00007189
• BAA01396
• HMS2742K24
• (E)-3-(2-Nitrophenyl)acrylicacid
• J-501880
• InChI=1/C9H7NO4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-6H,(H,11,12)/b6-5+
• (2E)-3-(2-Nitrophenyl)-2-propenoic acid #
• 3-(2-Nitrophenyl)-2-propenoic acid
• CHEMBL1565279
• E-3-(2-nitrophenyl)propenoic acid
• NSC 14018
• trans-2-Nitrocinnamic acid, 98%
• (E)-2-Nitrocinnamic acid
• (2E)-3-(2-nitrophenyl)prop-2-enoic acid
• Cinnamic acid, o-nitro-
• 2-Nitrocinnamic Acid,97%
• ALBB-011739
• BBL015183
• STK414988
• Cinnamic acid, o-nitro-(6CI,7CI,8CI)
• 210-309-4
• FN67686
• 2-Nitrocinnamic Acid

• MDL： MFCD00007189
• Inchi： 1S/C9H7NO4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-6H,(H,11,12)/b6-5+
• InChI Key： BBQDLDVSEDAYAA-AATRIKPKSA-N
• SMILES： [O-][N+](C1C=CC=CC=1/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 193.03800
• Monoisotopic Mass: 193.037508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.1
• Topological Polar Surface Area: 83.3

Experimental Properties

• Color/Form: Pale yellow crystal
• Density: 1.4058 (rough estimate)
• Melting Point: 243-245 °C (lit.)
• Boiling Point: 329.36°C (rough estimate)
• Flash Point: 171.8 °C
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 83.12000
• LogP: 2.21580

2-Nitrocinnamic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P264,P280,P302+P350,P305+P351+P338,P332+P313,P337+P313,P362
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25
• RTECS：UD3642850
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Nitrocinnamic Acid

Professional Introduction to 2-Nitrocinnamic Acid (CAS No: 612-41-9)

2-Nitrocinnamic Acid, with the chemical formula C₉H₇O₄N, is a significant organic compound widely recognized in the field of pharmaceutical chemistry and synthetic biology. Its molecular structure incorporates both a cinnamic acid moiety and a nitro group, which endows it with unique chemical properties and biological activities. As a derivative of cinnamic acid, this compound has garnered considerable attention due to its potential applications in drug development, agrochemicals, and material science.

The synthesis of 2-Nitrocinnamic Acid typically involves the nitration of cinnamic acid or its derivatives under controlled conditions. The nitration process introduces a nitro group (-NO₂) at the α-position relative to the carboxylic acid group, resulting in the formation of 2-Nitrocinnamic Acid. This transformation is often carried out using conventional nitrating agents such as nitric acid in the presence of sulfuric acid as a catalyst. The reaction requires careful temperature control to avoid over-nitration or decomposition, which could lead to undesired byproducts.

In recent years, 2-Nitrocinnamic Acid has been explored for its pharmacological properties. Studies have demonstrated its potential as an intermediate in the synthesis of various bioactive molecules. For instance, it has been utilized in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The nitro group in its structure can be further functionalized through reduction or other chemical transformations, enabling the development of more complex pharmacophores.

One of the most intriguing aspects of 2-Nitrocinnamic Acid is its role in medicinal chemistry. Researchers have investigated its derivatives for their antimicrobial, antioxidant, and anti-inflammatory effects. Notably, modifications to the nitro group or the cinnamic acid backbone have led to compounds with enhanced biological activity. These findings underscore the importance of 2-Nitrocinnamic Acid as a scaffold for drug discovery.

The compound's reactivity also makes it valuable in material science applications. For example, it can be polymerized or incorporated into coatings to enhance their durability and chemical resistance. Additionally, its ability to participate in various organic reactions allows for its use in cross-coupling reactions, which are fundamental in modern synthetic chemistry.

Recent advancements in green chemistry have prompted researchers to explore more sustainable methods for synthesizing 2-Nitrocinnamic Acid. Catalytic processes that minimize waste and reduce energy consumption are being actively developed. These innovations not only improve efficiency but also align with global efforts to promote environmentally friendly practices.

The pharmacological potential of 2-Nitrocinnamic Acid has been further highlighted by studies on its derivatives. For instance, researchers have synthesized analogs that exhibit potent inhibitory effects on specific enzymes implicated in inflammatory diseases. Such findings open new avenues for therapeutic intervention and highlight the compound's versatility as a pharmacological tool.

In conclusion, 2-Nitrocinnamic Acid (CAS No: 612-41-9) is a multifaceted compound with significant applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable intermediate in pharmaceutical synthesis, while its derivatives offer promising leads for drug development. As research continues to uncover new applications and synthetic methodologies, the importance of this compound is likely to grow further.